molecular formula C20H24N2O3S B6571572 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide CAS No. 946213-75-8

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

Cat. No. B6571572
CAS RN: 946213-75-8
M. Wt: 372.5 g/mol
InChI Key: DEOHXOLZWVRTKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide, also known as MTP-PE, is a chemical compound used in a variety of scientific research applications. It is an important chemical that has been studied extensively in recent years, due to its potential therapeutic effects and its ability to be used as a tool in laboratory experiments.

Scientific Research Applications

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been used in a variety of scientific research applications. It has been studied for its potential therapeutic effects, as it has been shown to have anti-inflammatory and anti-cancer properties. It has also been used as a tool to study the effects of drugs on the body, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential to be used as a drug delivery system, as it has been shown to increase the bioavailability of certain drugs.

Mechanism of Action

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is believed to act as a competitive inhibitor of certain enzymes involved in drug metabolism. Specifically, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the breakdown of drugs and other compounds in the body. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, which are molecules involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on drug metabolism, it has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines involved in inflammation. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to have an effect on the nervous system, as it has been shown to reduce the release of certain neurotransmitters involved in anxiety and depression.

Advantages and Limitations for Lab Experiments

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively inexpensive chemical that is readily available. Additionally, it is relatively easy to synthesize, and it can be used in a wide range of experiments. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, its effects on drug metabolism can make it difficult to use in experiments involving certain drugs.

Future Directions

There are a number of potential future directions for 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide research. One potential direction is to further explore its potential therapeutic applications, as it has already been shown to have anti-inflammatory and anti-cancer properties. Additionally, further research could be done to explore its potential as a drug delivery system, as it has already been shown to increase the bioavailability of certain drugs. Additionally, further research could be done to explore its potential as a tool for studying the effects of drugs on the body, as it has already been shown to inhibit the activity of certain enzymes involved in drug metabolism. Finally, further research could be done to explore its potential as a tool for studying the effects of certain neurotransmitters on the nervous system, as it has already been shown to reduce the release of certain neurotransmitters involved in anxiety and depression.

Synthesis Methods

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized through a number of different methods. One of the most common methods is the reaction of 3-methyl-1,2,3,4-tetrahydroquinoline with 1-propane-1-sulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. Another method involves the reaction of 3-methyl-1,2,3,4-tetrahydroquinoline with 1-propane-1-sulfonyl chloride in the presence of a strong base such as potassium tert-butoxide. This reaction also yields 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide.

properties

IUPAC Name

3-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O3S/c1-3-12-26(24,25)22-11-5-8-16-14-18(9-10-19(16)22)21-20(23)17-7-4-6-15(2)13-17/h4,6-7,9-10,13-14H,3,5,8,11-12H2,1-2H3,(H,21,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEOHXOLZWVRTKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC(=C3)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.